Cas no 1227585-62-7 (6-bromo-3-(bromomethyl)-2-fluoropyridine)

• Product Name: 6-bromo-3-(bromomethyl)-2-fluoropyridine
• CAS No: 1227585-62-7
• MF: C₆H₄Br₂FN
• MW: 268.909063339233
• CID: 4579219
• PubChem ID: 129948013
• Update Time: 2025-06-08

6-bromo-3-(bromomethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(bromomethyl)-2-fluoropyridine
• Pyridine, 6-bromo-3-(bromomethyl)-2-fluoro-
• 6-bromo-3-(bromomethyl)-2-fluoropyridine

• Inchi： 1S/C6H4Br2FN/c7-3-4-1-2-5(8)10-6(4)9/h1-2H,3H2
• InChI Key： XMINSFOWBOQZIR-UHFFFAOYSA-N
• SMILES： C1(F)=NC(Br)=CC=C1CBr

Additional information on 6-bromo-3-(bromomethyl)-2-fluoropyridine

Comprehensive Analysis of 6-Bromo-3-(bromomethyl)-2-fluoropyridine (CAS 1227585-62-7): Properties, Applications, and Industry Trends

The chemical compound 6-bromo-3-(bromomethyl)-2-fluoropyridine (CAS 1227585-62-7) has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural uniqueness. As a halogenated pyridine derivative, it serves as a critical intermediate in synthesizing complex molecules, particularly in drug discovery and material science. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven molecular design.

Structurally, 6-bromo-3-(bromomethyl)-2-fluoropyridine features a pyridine ring substituted with bromine at the 6-position, a bromomethyl group at the 3-position, and fluorine at the 2-position. This triple halogenation enhances its electrophilic properties, making it a valuable precursor for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers frequently search for "halogenated pyridine synthesis" or "CAS 1227585-62-7 applications," reflecting its relevance in modern organic chemistry.

In pharmaceutical development, this compound is pivotal for constructing biologically active scaffolds. Its bromomethyl group allows for facile functionalization, enabling the creation of kinase inhibitors and antiviral agents. Recent studies highlight its role in optimizing drug bioavailability, a hot topic in medicinal chemistry forums. Additionally, its fluoropyridine moiety contributes to metabolic stability, addressing the industry's demand for longer-acting therapeutics.

The agrochemical sector leverages 6-bromo-3-(bromomethyl)-2-fluoropyridine to develop next-generation pesticides with improved selectivity. Queries like "fluoropyridine in crop protection" underscore its growing importance. Innovations in sustainable synthesis methods, such as catalytic bromination, align with the global shift toward eco-friendly manufacturing, another trending search term.

From a technical perspective, handling CAS 1227585-62-7 requires expertise due to its sensitivity to moisture and light. Storage recommendations often include anhydrous conditions and amber glass containers, details frequently sought by laboratory professionals. Analytical techniques like HPLC and NMR are essential for purity verification, as emphasized in "halogenated compound analysis" discussions.

Market trends indicate rising demand for custom halogenated intermediates, driven by the expansion of contract research organizations (CROs). The compound's compatibility with high-throughput screening platforms further boosts its appeal. Notably, AI tools predicting reaction yields for 6-bromo-3-(bromomethyl)-2-fluoropyridine modifications are gaining traction, merging chemistry with computational advancements.

In conclusion, 6-bromo-3-(bromomethyl)-2-fluoropyridine (CAS 1227585-62-7) exemplifies the synergy between traditional synthesis and cutting-edge science. Its multifaceted applications—from drug discovery to smart agriculture—position it as a cornerstone in industrial and academic research. As interest in tailored halogenation and molecular diversification grows, this compound will undoubtedly remain at the forefront of innovation.